Cas no 885280-68-2 (C-(2-O-Tolyl-thiazol-4-yl)-methylamine)

• Product Name: C-(2-O-Tolyl-thiazol-4-yl)-methylamine
• CAS No: 885280-68-2
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• MDL: MFCD06738419
• CID: 711822
• PubChem ID: 16494957
• Update Time: 2025-04-19

C-(2-O-Tolyl-thiazol-4-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanamine,2-(2-methylphenyl)-
• (2-O-TOLYL-THIAZOL-4-YL)METHYLAMINE,
• [2-(2-methylphenyl)-1,3-thiazol-4-yl]methanamine
• 2-(2-methylphenyl)-4-Thiazolemethanamine
• C-(2-O-TOLYL-THIAZOL-4-YL)-METHYLAMINE
• (2-(O-TOLYL)THIAZOL-4-YL)METHANAMINE
• DTXSID70586189
• FT-0722848
• 1-[2-(2-Methylphenyl)-1,3-thiazol-4-yl]methanamine
• MFCD06738419
• A861873
• 885280-68-2
• (2-o-Tolyl-thiazol-4-yl)methylamine
• AB27131
• CS-0357117
• AKOS000320849
• G84546
• DB-077849
• C-(2-O-Tolyl-thiazol-4-yl)-methylamine

• MDL： MFCD06738419
• Inchi： 1S/C11H12N2S/c1-8-4-2-3-5-10(8)11-13-9(6-12)7-14-11/h2-5,7H,6,12H2,1H3
• InChI Key： NGKRWTGCZXPKCO-UHFFFAOYSA-N
• SMILES： S1C=C(CN)N=C1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 204.07200
• Monoisotopic Mass: 204.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15000
• LogP: 3.27750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles